Cas no 1159408-65-7 (Tri-GalNAc(OAc)3 TFA)

• Product Name: Tri-GalNAc(OAc)3 TFA
• CAS No: 1159408-65-7
• MF: C₈₁H₁₂₉F₃N₁₀O₃₈
• MW: 1907.93039679527
• CID: 5249511
• PubChem ID: 162394061
• Update Time: 2026-03-09

Tri-GalNAc(OAc)3 TFA Chemical and Physical Properties

Names and Identifiers

• Tri-GalNAc(OAc)3 TFA
• 6-Amino-11,17-dioxo-6-[[3-oxo-3-[[3-[[1-oxo-5-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-β-D-galactopyranosyl]oxy]pentyl]amino]propyl]amino]propoxy]methyl]-N-[3-[[1-oxo-5-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-β-D-galactopyranosyl]oxy]pentyl]amino]propyl]-21-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-β-D-galactopyranosyl]oxy]-4,8-dioxa-12,16-diazaheneicosanamide 2,2,2-trifluoroacetate
• 6-Amino-11,17-dioxo-6-[[3-o..
• CS-0612259
• 1159408-65-7
• G63035
• Tri-GalNAc(OAc)3 (TFA)
• EX-A7801G
• HY-148118A

• Inchi： 1S/C79H128N10O36.C2HF3O2/c1-46(90)87-67-73(120-55(10)99)70(117-52(7)96)58(40-114-49(4)93)123-76(67)111-34-16-13-22-61(102)81-28-19-31-84-64(105)25-37-108-43-79(80,44-109-38-26-65(106)85-32-20-29-82-62(103)23-14-17-35-112-77-68(88-47(2)91)74(121-56(11)100)71(118-53(8)97)59(124-77)41-115-50(5)94)45-110-39-27-66(107)86-33-21-30-83-63(104)24-15-18-36-113-78-69(89-48(3)92)75(122-57(12)101)72(119-54(9)98)60(125-78)42-116-51(6)95;3-2(4,5)1(6)7/h58-60,67-78H,13-45,80H2,1-12H3,(H,81,102)(H,82,103)(H,83,104)(H,84,105)(H,85,106)(H,86,107)(H,87,90)(H,88,91)(H,89,92);(H,6,7)/t58-,59-,60-,67-,68-,69-,70+,71+,72+,73-,74-,75-,76-,77-,78-;/m1./s1
• InChI Key： ZQQFLUVDYMPTBZ-QBHSIBJISA-N
• SMILES： C(F)(F)(F)C(=O)O.O([C@H]1[C@H]([C@@H](COC(=O)C)O[C@@H](OCCCCC(=O)NCCCNC(=O)CCOCC(N)(COCCC(=O)NCCCNC(=O)CCCCO[C@@H]2O[C@H](COC(=O)C)[C@H](OC(=O)C)[C@H](OC(=O)C)[C@H]2NC(=O)C)COCCC(=O)NCCCNC(=O)CCCCO[C@@H]2O[C@H](COC(=O)C)[C@H](OC(=O)C)[C@H](OC(=O)C)[C@H]2NC(=O)C)[C@@H]1NC(=O)C)OC(=O)C)C(=O)C

Computed Properties

• Exact Mass: 1906.8421342g/mol
• Monoisotopic Mass: 1906.8421342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 132
• Rotatable Bond Count: 69
• Complexity: 3220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 645Ų

Additional information on Tri-GalNAc(OAc)3 TFA

Tri-GalNAc(OAc)3 TFA (CAS 1159408-65-7): A Comprehensive Guide to Its Properties and Applications

Tri-GalNAc(OAc)3 TFA (CAS 1159408-65-7) is a specialized carbohydrate derivative that has garnered significant attention in the fields of glycobiology and pharmaceutical research. This compound, also known as N-Acetylgalactosamine triacetate trifluoroacetate, plays a crucial role in the development of targeted drug delivery systems and glycoconjugate vaccines. Its unique structure and properties make it a valuable tool for researchers exploring the intricacies of cell-surface interactions and glycosylation processes.

The molecular structure of Tri-GalNAc(OAc)3 TFA features three N-Acetylgalactosamine (GalNAc) units, each acetylated and associated with a trifluoroacetate (TFA) group. This configuration enhances its stability and solubility, making it particularly useful in biological applications. The compound's ability to bind specifically to asialoglycoprotein receptors (ASGPR) on hepatocytes has made it a focal point in liver-targeted therapies, a hot topic in current drug delivery research.

Recent advancements in glycobiology have highlighted the importance of Tri-GalNAc(OAc)3 TFA in understanding carbohydrate-protein interactions. Researchers are particularly interested in its potential for improving the efficacy of RNA-based therapeutics, which has become a trending topic since the success of mRNA vaccines. The compound's ability to facilitate cellular uptake of nucleic acids through receptor-mediated endocytosis positions it as a key component in next-generation gene therapy approaches.

In the pharmaceutical industry, Tri-GalNAc(OAc)3 TFA is increasingly being utilized in the development of conjugate vaccines and targeted drug delivery systems. Its application in creating more effective and safer vaccines against bacterial infections has been particularly noteworthy. The compound's role in enhancing immune responses by improving antigen presentation aligns with current global health priorities, especially in the post-pandemic era where vaccine research remains a high-priority area.

The synthesis and characterization of Tri-GalNAc(OAc)3 TFA involve sophisticated organic chemistry techniques, including protective group strategies and purification methods. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the compound's purity and structure, which are critical factors for its successful application in biological systems. These aspects are frequently searched by researchers looking to work with this specialized carbohydrate derivative.

From a commercial perspective, the demand for Tri-GalNAc(OAc)3 TFA has been steadily increasing, driven by growing interest in glycoscience and its applications in medicine. The compound's market growth reflects broader trends in the pharmaceutical industry's shift toward more targeted and personalized therapies. As research continues to uncover new applications for this versatile molecule, its importance in both academic and industrial settings is expected to grow significantly.

Quality control is paramount when working with Tri-GalNAc(OAc)3 TFA, as its performance in biological applications depends heavily on its purity and structural integrity. Suppliers typically provide detailed certificates of analysis, including information on HPLC purity, water content, and residual solvents. These specifications are crucial for researchers who need to ensure reproducible results in their experiments, making them common search terms among potential users of this compound.

The future prospects for Tri-GalNAc(OAc)3 TFA appear promising, with ongoing research exploring its potential in areas such as cancer therapeutics and diagnostic imaging. Its ability to target specific cell types with high precision makes it particularly attractive for developing novel treatment modalities. As the field of precision medicine continues to evolve, compounds like Tri-GalNAc(OAc)3 TFA are likely to play increasingly important roles in advancing therapeutic strategies.

For researchers considering working with Tri-GalNAc(OAc)3 TFA, it's important to note that proper storage conditions are essential for maintaining its stability. The compound should typically be stored at -20°C in a dry environment, protected from moisture. These handling requirements are frequently searched by first-time users, emphasizing the need for clear technical documentation when supplying this specialized chemical.

In conclusion, Tri-GalNAc(OAc)3 TFA (CAS 1159408-65-7) represents a fascinating intersection of chemistry and biology, with wide-ranging applications in modern medical research. Its unique properties and versatility make it an invaluable tool for scientists working at the forefront of drug development and glycobiology. As research in these areas continues to advance, the importance of well-characterized carbohydrate derivatives like Tri-GalNAc(OAc)3 TFA will only become more pronounced, solidifying their position as essential components in the toolkit of biomedical researchers worldwide.